2-[1-(difluoromethyl)-1H-pyrazol-3-yl]-5-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[1-(Difluoromethyl)-1H-pyrazol-3-yl]-5-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazole is a synthetic compound belonging to the class of oxadiazoles, known for their versatile applications in various fields including medicinal chemistry, agriculture, and materials science. It features a combination of pyrazole and oxadiazole rings, making it a compound of interest due to its potential biological and chemical properties.
Properties
IUPAC Name |
2-[1-(difluoromethyl)pyrazol-3-yl]-5-[2-(4-nitropyrazol-1-yl)ethyl]-1,3,4-oxadiazole | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F2N7O3/c12-11(13)19-4-1-8(17-19)10-16-15-9(23-10)2-3-18-6-7(5-14-18)20(21)22/h1,4-6,11H,2-3H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGFMWSDMWUGOLB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1C2=NN=C(O2)CCN3C=C(C=N3)[N+](=O)[O-])C(F)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F2N7O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.23 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
Step 1: Synthesis of 1-(Difluoromethyl)-1H-pyrazole-3-carboxylic acid
Starting from commercially available pyrazole, a difluoromethyl group is introduced via electrophilic substitution reaction using difluorocarbene generated in situ from difluoromethyl diazomethane.
The resulting product is oxidized to form 1-(difluoromethyl)-1H-pyrazole-3-carboxylic acid.
Step 2: Formation of the Oxadiazole Ring
The carboxylic acid is then reacted with hydrazine hydrate to form the corresponding hydrazide.
The hydrazide is subjected to cyclization with carbon disulfide in the presence of base to yield the 1,3,4-oxadiazole ring.
Step 3: Attachment of the Nitro-Pyrazole Moiety
The oxadiazole intermediate is coupled with 4-nitro-1H-pyrazole through an ethyl linker using a nucleophilic substitution reaction, typically under acidic or basic conditions to form the final compound.
Industrial Production Methods
Industrial production of 2-[1-(difluoromethyl)-1H-pyrazol-3-yl]-5-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazole involves optimizing the above synthetic route for large-scale synthesis. This includes:
Use of continuous flow reactors for efficient and safe handling of reactive intermediates.
Optimization of reaction conditions to maximize yield and purity.
Implementation of green chemistry principles to minimize waste and environmental impact.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole rings, forming various oxidized derivatives.
Reduction: Reduction of the nitro group can yield amino derivatives, which are valuable intermediates in further functionalization.
Substitution: The difluoromethyl and nitro groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common reagents include potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Typical reagents are hydrogen gas with a palladium catalyst or sodium borohydride.
Substitution: Nucleophiles such as amines, thiols, or halides can be used in the presence of suitable catalysts or under basic conditions.
Major Products Formed
Oxidation Products: Oxidized pyrazoles and oxadiazole derivatives.
Reduction Products: Amino derivatives of the original compound.
Substitution Products: Various substituted pyrazole and oxadiazole compounds with modified functional groups.
Scientific Research Applications
Chemistry
Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.
Biology
Biological Studies: It is investigated for its potential as a bioactive molecule in various biological assays.
Medicine
Drug Development: The compound's structure is explored for designing novel pharmaceuticals, particularly those targeting specific enzymes or receptors.
Industry
Agriculture: Potential use as a pesticide or herbicide due to its ability to interact with biological targets.
Materials Science: Application in the development of advanced materials with specific electronic or photonic properties.
Mechanism of Action
The mechanism by which 2-[1-(difluoromethyl)-1H-pyrazol-3-yl]-5-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazole exerts its effects is linked to its interaction with molecular targets such as enzymes and receptors. The difluoromethyl and nitro groups enhance its binding affinity and specificity. The compound can modulate biological pathways by inhibiting or activating enzymes, disrupting cell signaling, or inducing specific biological responses.
Comparison with Similar Compounds
Similar Compounds
1,3,4-Oxadiazoles: These compounds share the oxadiazole ring and have varied biological activities.
Pyrazole Derivatives: Compounds with pyrazole rings are known for their anti-inflammatory and antimicrobial properties.
Uniqueness
The unique combination of difluoromethyl and nitro-pyrazole groups in 2-[1-(difluoromethyl)-1H-pyrazol-3-yl]-5-[2-(4-nitro-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazole sets it apart from other compounds. This structure provides distinct chemical properties and reactivity, making it a valuable compound for research and development.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
